Cas no 169237-37-0 (3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid)

• Product Name: 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid
• CAS No: 169237-37-0
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD20640432
• CID: 3810031
• PubChem ID: 54696064
• Update Time: 2025-05-20

3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 1,2-dihydro-3-hydroxy-1-methyl-2-oxo-
• 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid
• 169237-37-0
• EN300-702727
• AT19249
• DB-136631
• SB74822
• 3-Hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• SCHEMBL2239237
• 3-hydroxy-1-methyl-2-oxopyridine-4-carboxylic acid
• 4-Carboxy-1-methyl-3-hydroxy-2(1H)-pyridinone
• UGA23737
• 3-Hydroxy-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• 877-536-4
• AKOS022711757
• AUTKTIRQKUQXTL-UHFFFAOYSA-N

• MDL： MFCD20640432
• Inchi： 1S/C7H7NO4/c1-8-3-2-4(7(11)12)5(9)6(8)10/h2-3,9H,1H3,(H,11,12)
• InChI Key： AUTKTIRQKUQXTL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC(C(O)=O)=C1O

Computed Properties

• Exact Mass: 169.038
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0

Additional information on 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid

3-Hydroxy-1-Methyl-2-Oxo-Pyridine-4-Carboxylic Acid: A Comprehensive Overview

3-Hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid, also known by its CAS number 169237-37-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyridine ring with hydroxyl, methyl, and carboxylic acid substituents, making it a versatile molecule for further functionalization and exploration.

Recent studies have highlighted the potential of 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, such as those involved in inflammation, oxidative stress, and cellular signaling. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. This finding underscores its potential as a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid has also been explored for its role in catalysis and material science. A 2022 study in the Nature Communications journal reported that this compound can act as a highly efficient catalyst in the synthesis of bioactive molecules, particularly in asymmetric catalysis reactions. Its ability to stabilize transition states through hydrogen bonding and steric effects makes it an attractive candidate for green chemistry applications.

The synthesis of 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid has been optimized through various methodologies, including microwave-assisted synthesis and enzymatic catalysis. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. For example, a 2021 study published in the Green Chemistry journal described a sustainable route for synthesizing this compound using renewable feedstocks and bio-based solvents.

Beyond its chemical synthesis, the structural properties of 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid have been extensively studied using computational chemistry techniques. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including enzymes involved in metabolic pathways. These insights have paved the way for further research into its mechanism of action and potential therapeutic applications.

In conclusion, 3-hydroxy-1-methyl-2-oxo-pyridine-4-carboxylic acid, with its unique structural features and versatile functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span across drug discovery, catalysis, and sustainable chemistry, making it a valuable molecule for both academic and industrial settings. As research progresses, it is anticipated that this compound will unlock new avenues for innovation and contribute significantly to the advancement of science and technology.